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Compound of Interest

Compound Name: Carboxy Gliclazide-d4

Cat. No.: B584913

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safety, handling, and analytical
applications of Carboxy Gliclazide-d4. The content is structured to meet the needs of
researchers and professionals in the field of drug development and analysis, with a focus on
data presentation, experimental protocols, and the visualization of relevant biological pathways.

Chemical and Physical Properties

Carboxy Gliclazide-d4 is the deuterated form of Carboxy Gliclazide, which is a metabolite of
the anti-diabetic drug Gliclazide.[1] The introduction of deuterium atoms creates a stable,
heavier isotope-labeled version of the molecule, making it an ideal internal standard for mass
spectrometry-based quantitative analysis.
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Property

Value

Reference

Chemical Name

4-
[[[[(Hexahydrocyclopenta[c]pyrr
ol-2(1H)-ylamino-

d4]carbonyl]lamino]sulfonyl]ben

[1]

zoic Acid
CAS Number 1346602-90-1 [1]
Molecular Formula C15H15D4N305S [1]
Molecular Weight 357.42 g/mol [1]
Appearance White to off-white solid [2]
Storage 2-8°C Refrigerator [1]

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for Carboxy Gliclazide-d4 is not readily

available, safety protocols can be inferred from the MSDS of the parent compound, Gliclazide,

and its deuterated analog, Gliclazide-d4. As with any chemical, it should be handled by trained

personnel in a well-ventilated laboratory setting.

Hazard Identification

Based on the data for Gliclazide and Gliclazide-d4, the potential hazards are as follows:
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Hazard

Classification

Precautionary Statement

Acute Oral Toxicity

Category 4: Harmful if

swallowed

P301+P312: IF SWALLOWED:
Call a POISON CENTER or
doctor/physician if you feel
unwell.[2][3]

Skin Irritation

May cause skin irritation

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[2][3]

Eye Irritation

May cause eye irritation

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][3]

Respiratory Irritation

May cause respiratory tract

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp
ray.[2][3]

Allergic Skin Reaction

May cause an allergic skin

reaction

H317: May cause an allergic

skin reaction.[2]

Allergy or Asthma Symptoms

May cause allergy or asthma
symptoms or breathing

difficulties if inhaled

H334: May cause allergy or
asthma symptoms or breathing
difficulties if inhaled.[2]

Note: The toxicological properties of Carboxy Gliclazide-d4 have not been thoroughly

investigated.[2]

First-Aid Measures
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Exposure Route First-Aid Procedure

If swallowed, seek medical advice immediately

Ingestion . .
and show the container or label.[2] Rinse mouth.
] Move the victim to fresh air. If not breathing,
Inhalation ) o o ) )
give artificial respiration. Seek medical attention.
Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Remove contaminated
clothing.
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Handling and Storage

» Handling: Handle in accordance with good industrial hygiene and safety practices.[2] Avoid
formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust
is formed.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended
long-term storage temperature is -20°C.[2] Store at 2-8°C for short-term use.[1]

Personal Protective Equipment (PPE)
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PPE Recommendation

Safety glasses with side-shields conforming to

Eye/Face Protection
EN166.

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer
surface) to avoid skin contact with this product.
Skin Protection Dispose of contaminated gloves after use in
accordance with applicable laws and good
laboratory practices. Wash and dry hands. The
selected protective gloves have to satisfy the
specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.

For nuisance exposures use type P95 (US) or
type P1 (EU EN 143) particle respirator.For
higher level protection use type OV/AG/P99

) ) (US) or type ABEK-P2 (EU EN 143) respirator

Respiratory Protection ] )

cartridges. Use respirators and components
tested and approved under appropriate
government standards such as NIOSH (US) or

CEN (EU).

Complete suit protecting against chemicals, The
type of protective equipment must be selected

Body Protection according to the concentration and amount of
the dangerous substance at the specific

workplace.

Experimental Protocols: Use as an Internal Standard

Carboxy Gliclazide-d4 is primarily used as an internal standard in the quantification of
Carboxy Gliclazide or Gliclazide in biological matrices by High-Performance Liquid
Chromatography-Mass Spectrometry (HPLC-MS).

Sample Preparation for Pharmacokinetic Studies
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e Spiking: To a 100 pL aliquot of plasma, serum, or urine sample, add a known concentration
of Carboxy Gliclazide-d4 solution (e.g., 50 ng/mL).

» Protein Precipitation: Add 300 pL of acetonitrile to the sample to precipitate proteins.

» Vortexing: Vortex the mixture for 1 minute.

o Centrifugation: Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.
o Supernatant Collection: Carefully transfer the supernatant to a clean tube.

o Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at
40°C.

» Reconstitution: Reconstitute the residue in 100 pL of the mobile phase.

« Injection: Inject a defined volume (e.g., 10 pL) into the HPLC-MS system.

HPLC-MS/MS Method for Quantification
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Parameter

Condition

HPLC System

Agilent 1200 Series or equivalent

Column

C18 column (e.g., 2.1 mm x 50 mm, 1.8 pm)

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Start with 95% A, decrease to 5% A over 5

Gradient minutes, hold for 2 minutes, then return to initial
conditions.

Flow Rate 0.3 mL/min

Column Temperature 40°C

Mass Spectrometer

Triple quadrupole mass spectrometer (e.g., AB
Sciex 5500)

lonization Mode

Electrospray lonization (ESI), Positive

MRM Transitions

Carboxy Gliclazide: To be determined
empiricallyCarboxy Gliclazide-d4: To be

determined empirically

Quantification

The concentration of Carboxy Gliclazide is
determined by the ratio of its peak area to the
peak area of the internal standard, Carboxy
Gliclazide-d4.

Biological Context: Sighaling Pathway of Gliclazide

As Carboxy Gliclazide-d4 is a metabolite of Gliclazide, understanding the mechanism of

action of the parent drug is crucial for researchers. Gliclazide exerts its glucose-lowering effects

primarily by stimulating insulin secretion from the pancreatic -cells.
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Caption: Signaling pathway of Gliclazide in pancreatic (-cells.

The experimental workflow for a typical pharmacokinetic study using Carboxy Gliclazide-d4
as an internal standard is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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